Cas no 120695-72-9 (4-methanesulfonylbutan-2-ol)
4-methanesulfonylbutan-2-ol structure
Product Name:4-methanesulfonylbutan-2-ol
CAS No:120695-72-9
MF:C5H12O3S
MW:152.211980819702
CID:2890409
PubChem ID:14169979
Update Time:2025-04-21
4-methanesulfonylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-methanesulfonylbutan-2-ol
- EN300-140765
- 120695-72-9
- 101-775-9
- 4-(Methylsulfonyl)butan-2-ol
- 4-methylsulfonylbutan-2-ol
- AKOS011898841
- CS-0278742
- CHEMBL4577842
-
- Inchi： 1S/C5H12O3S/c1-5(6)3-4-9(2,7)8/h5-6H,3-4H2,1-2H3
- InChI Key： CLAGZZPZZXARKH-UHFFFAOYSA-N
- SMILES： S(C)(CCC(C)O)(=O)=O
Computed Properties
- Exact Mass: 152.05071541Da
- Monoisotopic Mass: 152.05071541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 62.8Ų
4-methanesulfonylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-140765-0.05g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 0.05g |
$168.0 | 2023-06-08 | ||
| Enamine | EN300-140765-0.1g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 0.1g |
$252.0 | 2023-06-08 | ||
| Enamine | EN300-140765-0.25g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 0.25g |
$361.0 | 2023-06-08 | ||
| Enamine | EN300-140765-0.5g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 0.5g |
$569.0 | 2023-06-08 | ||
| Enamine | EN300-140765-1.0g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-140765-2.5g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-140765-5.0g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-140765-10.0g |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-140765-50mg |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 50mg |
$168.0 | 2023-09-30 | ||
| Enamine | EN300-140765-100mg |
4-methanesulfonylbutan-2-ol |
120695-72-9 | 100mg |
$252.0 | 2023-09-30 |
4-methanesulfonylbutan-2-ol Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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